2-Amino-4-benzyloxy-5-methoxybenzamide

• IUPAC Name: 2-amino-5-methoxy-4-phenylmethoxybenzamide
• InChI: InChI=1S/C15H16N2O3/c1-19-13-7-11(15(17)18)12(16)8-14(13)20-9-10-5-3-2-4-6-10/h2-8H,9,16H2,1H3,(H2,17,18)
• InChI Key: DNPHXICYCDCOAR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)N)N)OCC2=CC=CC=C2
• Molecular Formula: C15H16N2O3
• DSSTOX Substance ID: DTXSID50499566
• Molecular Weight: 272.30 g/mol
• CAS RN: 60547-98-0

Description

2-Amino-4-benzyloxy-5-methoxybenzamide is a chemical compound with the molecular formula C15H16N2O3. It has a molecular weight of 272.3.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzamide core with an amino group at the 2-position, a benzyloxy group at the 4-position, and a methoxy group at the 5-position.

Chemical Reactions Analysis

Specific chemical reactions involving this compound are not detailed in the available sources.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a melting point of 157-158 degrees Celsius.

Scientific Research Applications

Antioxidant and Electrochemical Properties

• Antioxidant Activity : Amino-substituted benzamide derivatives, similar to 2-Amino-4-benzyloxy-5-methoxybenzamide, have shown potential as powerful antioxidants. These compounds can act by scavenging free radicals. A study on their electrochemical oxidation mechanisms helps in understanding their antioxidant behavior. This includes the study of electrochemical oxidation of various amino-substituted benzamides (Jovanović et al., 2020).

Pharmaceutical and Biological Applications

• Antimicrobial and Antioxidant Activities : Benzamide derivatives from endophytic Streptomyces have been studied for their antimicrobial and antioxidant activities. This research highlights the potential of benzamide derivatives in the development of new pharmaceutical agents (Yang et al., 2015).

Drug Metabolism and Transformation

• Drug Metabolism in Biological Systems : The transformation and excretion of drugs similar to this compound have been a subject of study to understand their behavior in biological systems. This includes examining the transformation products and mechanisms in animal models (Arita et al., 1970).

Radiochemistry and Imaging

• Radiosynthesis for Imaging : Studies have been conducted on radioiodinated ligands related to this compound for their potential use in γ-emission tomography and imaging of specific receptors in the brain (Mertens et al., 1994).

Molecular Structure and Interaction Studies

• Molecular Structure Analysis : Investigations into the molecular structure of compounds like N-3-hydroxyphenyl-4-methoxybenzamide, which are structurally similar to this compound, provide insights into intermolecular interactions and how these affect molecular geometry. This is crucial for understanding the behavior of such compounds at the molecular level (Karabulut et al., 2014).

Mechanism of Action

The mechanism of action of 2-Amino-4-benzyloxy-5-methoxybenzamide is not specified in the available sources.

Safety and Hazards

The safety information available indicates that 2-Amino-4-benzyloxy-5-methoxybenzamide may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes, rinsing cautiously with water for several minutes.